Cas no 2229019-61-6 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229019-61-6
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5867536
• PubChem ID: 165974891
• Update Time: 2025-08-04

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1752357
• 2229019-61-6

• Inchi： 1S/C15H22N2/c1-4-17-8-7-10-9-11(5-6-12(10)17)13-14(16)15(13,2)3/h5-6,9,13-14H,4,7-8,16H2,1-3H3
• InChI Key： ZKMZSLKZEKCSDF-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC3=C(CCN3CC)C=2)C1(C)C

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229019-61-6)

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229019-61-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane and indole structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and potential as a building block for more complex therapeutic agents.

The chemical structure of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine features a cyclopropane ring substituted with two methyl groups and an amine functional group, linked to an ethyl-dihydroindole moiety. This arrangement contributes to its distinct physicochemical properties, such as moderate lipophilicity and stability under physiological conditions. These traits make it a candidate for further investigation in medicinal chemistry, particularly in the design of novel bioactive molecules.

In recent years, the demand for CAS No. 2229019-61-6 has increased due to its relevance in central nervous system (CNS) drug research. The compound's structural similarity to known pharmacophores has led to hypotheses about its potential role in modulating neurotransmitter systems. This aligns with current trends in neuroscience, where there is a growing focus on developing targeted therapies for neurological disorders.

From a synthetic chemistry perspective, 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine presents interesting challenges and opportunities. The cyclopropane ring, known for its ring strain, can influence the compound's reactivity and binding affinity. Researchers are exploring optimized synthetic routes to produce this compound efficiently, with an emphasis on green chemistry principles to minimize environmental impact—a topic of high interest in modern chemical manufacturing.

The compound's potential applications extend beyond pharmaceuticals. Some studies suggest that derivatives of CAS No. 2229019-61-6 could have utility in agrochemical research, particularly in the development of novel plant growth regulators or eco-friendly pesticides. This aligns with global trends toward sustainable agriculture and reduced environmental toxicity in crop protection products.

Analytical characterization of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality and consistency, especially when used as a reference standard or intermediate in multi-step syntheses. The analytical data also provides valuable insights into its stability profile and degradation pathways.

In the context of drug discovery, the amine functionality in CAS No. 2229019-61-6 offers opportunities for further derivatization. Medicinal chemists can explore various salt forms or prodrug approaches to optimize the compound's pharmacokinetic properties. This flexibility makes it a versatile scaffold in structure-activity relationship studies, particularly for targets requiring specific spatial arrangements of functional groups.

The market for specialized chemical intermediates like 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine has seen steady growth, driven by increased R&D investment in pharmaceutical and biotechnology sectors. Suppliers of this compound often highlight its high purity grades (>98%) and provide detailed technical specifications to meet the rigorous requirements of research institutions and pharmaceutical companies.

From a regulatory standpoint, CAS No. 2229019-61-6 is not currently classified under restricted categories, making it accessible for legitimate research purposes. However, researchers should always consult local regulations regarding the handling and disposal of chemical substances. Proper safety protocols, including the use of personal protective equipment and adequate ventilation, are recommended when working with this compound in laboratory settings.

Future research directions for 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2,2-dimethylcyclopropan-1-amine may include exploration of its biological activity profiles through high-throughput screening, investigation of its metabolic fate in biological systems, and development of more efficient synthetic methodologies. The compound's unique structural features continue to make it an interesting subject for academic and industrial research programs worldwide.